Cas no 114959-37-4 (Cyclopent[hi]acephenanthrylene)

• Product Name: Cyclopent[hi]acephenanthrylene
• CAS No: 114959-37-4
• MF: C₁₈H₁₀
• MW: 226.27200460434
• CID: 201353
• PubChem ID: 150609
• Update Time: 2025-04-19

Cyclopent[hi]acephenanthrylene Chemical and Physical Properties

Names and Identifiers

• Cyclopent[hi]acephenanthrylene
• CYCLOPENTA(HI)ACEPHENANTHRYLENE
• AC1L44OI
• ACMC-1C7OK
• AG-D-35568
• CTK0I0752
• Cyclopent(hi)acephenanthrylene
• dicyclopenta[jk,mn]phenanthrene
• DTXSID70150905
• pentacyclo[8.6.1.12,5.014,17.09,18]octadeca-1,3,5(18),6,8,10,12,14(17),15-nonaene
• 114959-37-4

• Inchi： 1S/C18H10/c1-3-11-7-9-15-16-10-8-12-4-2-6-14(18(12)16)13(5-1)17(11)15/h1-10H
• InChI Key： OGSMXDUSWZTIEB-UHFFFAOYSA-N
• SMILES： C12C3=CC=CC1=C1C=CC=C4C=CC(C=2C=C3)=C14

Computed Properties

• Exact Mass: 226.07800
• Monoisotopic Mass: 226.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.355
• Boiling Point: 474°Cat760mmHg
• Flash Point: 230.5°C
• Refractive Index: 1.876
• PSA: 0.00000
• LogP: 5.17500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives